Cas no 3161-92-0 (1-Naphthalenesulfonicacid, 4,4'-azobis-, disodium salt (9CI))
3161-92-0 structure
Product Name:1-Naphthalenesulfonicacid, 4,4'-azobis-, disodium salt (9CI)
CAS No:3161-92-0
MF:C20H14N2NaO6S2
MW:465.454733371735
CID:311889
PubChem ID:54603024
Update Time:2025-04-19
1-Naphthalenesulfonicacid, 4,4'-azobis-, disodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenesulfonicacid, 4,4'-azobis-, disodium salt (9CI)
- sodium,4-[(4-sulfonaphthalen-1-yl)diazenyl]naphthalene-1-sulfonic acid
- 4,4'-azo-bis-naphthalene-1-sulfonic acid , disodium-compound
- 4,4'-Azo-bis-naphthalin-1-sulfonsaeure, Dinatrium-Verbindung
- Cuba Orange
- NSC80899
- sodium;4-[(4-sulfonaphthalen-1-yl)diazenyl]naphthalene-1-sulfonic acid
- 3161-92-0
- NSC-80899
- DTXSID10713497
-
- Inchi: 1S/C20H14N2O6S2.Na/c23-29(24,25)19-11-9-17(13-5-1-3-7-15(13)19)21-22-18-10-12-20(30(26,27)28)16-8-4-2-6-14(16)18;/h1-12H,(H,23,24,25)(H,26,27,28);/q;+1/b22-21+;
- InChI Key: MCDVXSIEKJHWRS-QUABFQRHSA-N
- SMILES: S(C1C=CC(=C2C=CC=CC2=1)/N=N/C1C=CC(=C2C=CC=CC2=1)S(=O)(=O)O)(=O)(=O)O.[Na+]
Computed Properties
- Exact Mass: 442.02942
- Monoisotopic Mass: 465.019097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 778
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 150
Experimental Properties
- Density: 1.55
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.714
- PSA: 133.46
- LogP: 7.06340
1-Naphthalenesulfonicacid, 4,4'-azobis-, disodium salt (9CI) Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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